Cas no 912329-03-4 (Karavilagenin A)

• Product Name: Karavilagenin A
• CAS No: 912329-03-4
• Molecular Formula: C₃₂H₅₄O₃
• Molecular Weight: 486.769370555878
• CID: 837436
• PubChem ID: 16079963

Karavilagenin A Properties

Names and Identifiers

• Karavilagenin A
• 3-Hydroxy-7,25-dimethoxycucurbita-5,23-diene
• (1S,4S,7S,9β,23E)-7,25-Dimethoxy-9,10,14-trimethyl-4,9-cyclo-9,10 -secocholesta-5,23-dien-1-ol
• [ "3-Hydroxy-7", "25-dimethoxycucurbita-5", "23-diene" ]
• (3β,7β,9β,10α,23E)-7,25-Dimethoxy-9-methyl-19-norlanosta-5,23-dien-3-ol (ACI)
• (23E)-7β,25-Dimethoxycucurbita-5,23-dien-3β-ol
• (3S,7S,8R,9S,10S,13R,14S,17R)-7-methoxy-17-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• AKOS040763047
• 912329-03-4
• (3,7,9,10,23E)-7,25-Dimethoxy-9-methyl-19-norlanosta-5,23-dien-3-ol; (23E)-7,25-Dimethoxycucurbita-5,23-dien-3-ol
• FS-9150
• CHEMBL469190
• (+)-Karavilagenin A
• 3-Hydroxy-7
• (3S,7S,8R,9S,10S,13R,14S,17R)-7-methoxy-17-((E,2R)-6-methoxy-6-methylhept-4-en-2-yl)-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-3-ol
• 3beta-hydroxy-7beta,25-dimethoxycucurbita-5,23(E)-diene

• InChIKey： OJXKMMLNVLFMJM-QTACYZFBSA-N
• Inchi： 1S/C32H54O3/c1-21(12-11-16-28(2,3)35-10)22-15-17-32(8)27-25(34-9)20-24-23(13-14-26(33)29(24,4)5)30(27,6)18-19-31(22,32)7/h11,16,20-23,25-27,33H,12-15,17-19H2,1-10H3/b16-11+/t21-,22-,23-,25+,26+,27-,30+,31-,32+/m1/s1
• SMILES： C[C@@]12CC[C@H]([C@H](C)C/C=C/C(C)(C)OC)[C@@]1(C)CC[C@]1([C@@H]3CC[C@H](O)C(C)(C)C3=C[C@@H]([C@@H]21)OC)C

Computed Properties

• Exact Mass: 486.40729558g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 486.40729558g/mol
• Heavy Atom Count: 35
• Complexity: 855
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.509
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• LogP: 7.58480
• PSA: 38.69000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins